Cas no 817-71-0 (1-bromopentan-2-one)

1-bromopentan-2-one structure
1-bromopentan-2-one structure
Product name:1-bromopentan-2-one
CAS No:817-71-0
MF:C5H9OBr
MW:165.02836
MDL:MFCD18815510
CID:707042
PubChem ID:10057869

1-bromopentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 1-bromo-
    • 1-bromopentan-2-one
    • SCHEMBL1512183
    • 817-71-0
    • AKOS017413686
    • 1-bromo-2-pentanone
    • XNHTZBFSFZSWOO-UHFFFAOYSA-N
    • 1-bromo-pentan-2-one
    • EN300-217357
    • DTXSID00434826
    • 2-Pentanone, 1-bromo-
    • MDL: MFCD18815510
    • Inchi: InChI=1S/C5H9BrO/c1-2-3-5(7)4-6/h2-4H2,1H3
    • InChI Key: XNHTZBFSFZSWOO-UHFFFAOYSA-N
    • SMILES: CCCC(=O)CBr

Computed Properties

  • Exact Mass: 163.98368g/mol
  • Monoisotopic Mass: 163.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

1-bromopentan-2-one PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-217357-0.5g
1-bromopentan-2-one
817-71-0 95%
0.5g
$512.0 2023-09-16
TRC
B804170-50mg
1-bromopentan-2-one
817-71-0
50mg
$ 160.00 2022-06-06
Enamine
EN300-217357-2.5g
1-bromopentan-2-one
817-71-0 95%
2.5g
$1287.0 2023-09-16
A2B Chem LLC
AC34061-100mg
2-Pentanone, 1-bromo-
817-71-0 95%
100mg
$275.00 2023-12-30
A2B Chem LLC
AC34061-500mg
2-Pentanone, 1-bromo-
817-71-0 95%
500mg
$574.00 2023-12-30
Enamine
EN300-217357-5g
1-bromopentan-2-one
817-71-0 95%
5g
$1903.0 2023-09-16
1PlusChem
1P00517X-5g
2-Pentanone, 1-bromo-
817-71-0 95%
5g
$1729.00 2025-02-21
1PlusChem
1P00517X-10g
2-Pentanone, 1-bromo-
817-71-0 95%
10g
$2586.00 2025-02-21
Aaron
AR0051G9-1g
2-Pentanone, 1-bromo-
817-71-0 95%
1g
$418.00 2025-01-23
Aaron
AR0051G9-5g
2-Pentanone, 1-bromo-
817-71-0 95%
5g
$926.00 2025-01-23

1-bromopentan-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:817-71-0)1-bromopentan-2-one
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/1g/5g
Price ($):212.0/305.0/834.0/2378.0